N,N-dipropyl-1H-1,2,4-triazole-5-sulfonamide

• IUPAC Name: N,N-dipropyl-1H-1,2,4-triazole-5-sulfonamide
• InChI: InChI=1S/C8H16N4O2S/c1-3-5-12(6-4-2)15(13,14)8-9-7-10-11-8/h7H,3-6H2,1-2H3,(H,9,10,11)
• InChI Key: WFWDDJRDDPLQBE-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=NC=NN1
• Molecular Formula: C8H16N4O2S
• Molecular Weight: 232.31 g/mol

Description

N,N-dipropyl-1H-1,2,4-triazole-5-sulfonamide, also known as DPTS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPST is a sulfonamide derivative that has been synthesized through various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of DPST is not fully understood, but it is believed to involve the inhibition of enzymes involved in the biosynthesis of nucleic acids. DPST has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
DPST has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. DPST has also been shown to reduce the levels of lipid peroxidation, a process that can damage cell membranes.

Advantages and Limitations for Lab Experiments

DPST has several advantages for use in lab experiments. It is stable under a wide range of conditions and can be easily synthesized. DPST also has low toxicity and can be used at relatively high concentrations without causing harm to cells or organisms. However, one limitation of DPST is that it can be difficult to dissolve in aqueous solutions.

Future Directions

There are several future directions for research on DPST. One area of interest is the development of new synthesis methods that can produce DPST more efficiently. Another area of interest is the study of DPST's potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of new formulations of DPST that can improve its solubility and bioavailability is an area of ongoing research.
Conclusion:
In conclusion, DPST is a chemical compound that has shown promising results in scientific research. Its potential applications in various fields, including antimicrobial and anticancer therapy, make it an area of interest for ongoing research. With further study, DPST may prove to be a valuable tool in the fight against various diseases.

Synthesis Methods

DPST can be synthesized through various methods, including the reaction of 1,2,4-triazole-5-thiol with propyl iodide in the presence of a base such as potassium carbonate. Another method involves the reaction of 1,2,4-triazole-5-thiol with propylamine in the presence of a base such as sodium hydroxide.

Scientific Research Applications

DPST has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial properties and can inhibit the growth of various bacteria and fungi. DPST has also been studied for its potential use as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.